molecular formula C11H16N4 B13281216 1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine

Cat. No.: B13281216
M. Wt: 204.27 g/mol
InChI Key: TYRCZUMCOUMCJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine is a bicyclic heteroaromatic compound featuring a pyrido[3,4-d]pyrimidine core fused with a pyrrolidine ring. The compound’s partially saturated pyrido-pyrimidine system enhances conformational flexibility, which may improve binding affinity compared to fully aromatic analogs.

Properties

Molecular Formula

C11H16N4

Molecular Weight

204.27 g/mol

IUPAC Name

2-pyrrolidin-1-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

InChI

InChI=1S/C11H16N4/c1-2-6-15(5-1)11-13-7-9-3-4-12-8-10(9)14-11/h7,12H,1-6,8H2

InChI Key

TYRCZUMCOUMCJI-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=NC=C3CCNCC3=N2

Origin of Product

United States

Chemical Reactions Analysis

1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure settings. Major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

The mechanism of action of 1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The compound’s degree of lipophilicity allows it to diffuse easily into cells, where it can exert its effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound shares structural homology with several derivatives, differing primarily in substituent groups, ring saturation, and fused heterocycle positioning. Below is a comparative analysis:

Table 1: Structural Comparison of Pyrido-Pyrimidine Derivatives
Compound Name Core Structure Substituent Key Features Reference
1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine Pyrido[3,4-d]pyrimidine Pyrrolidine Partially saturated pyrido ring; 5H,6H,7H,8H system
1-{5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}piperidine Pyrido[4,3-d]pyrimidine Piperidine Regioisomeric pyrido ring; larger N-containing substituent
tert-Butyl 2,4-dichloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate Pyrrolo[3,4-d]pyrimidine tert-Butyl ester Chlorinated positions; ester group modifies solubility
2-(Methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one Pyrido[2,3-d]pyrimidine Methylsulfanyl Oxo group at position 7; thioether substituent
Key Observations :

Regioisomerism : The pyrido ring’s positional isomerism ([3,4-d] vs. [4,3-d] or [2,3-d]) alters electronic distribution and steric interactions. For example, the [3,4-d] configuration in the target compound may favor specific π-π stacking interactions in enzyme pockets compared to the [4,3-d] analog .

Substituent Effects: Pyrrolidine vs. Electron-Withdrawing Groups: Chlorinated or sulfanyl substituents (e.g., in tert-butyl 2,4-dichloro-pyrrolo[3,4-d]pyrimidine) increase electrophilicity, which may improve covalent binding but reduce metabolic stability .

Pharmacological and Physicochemical Data

Table 2: Comparative Pharmacological Properties
Compound LogP (Calculated) Molecular Weight (g/mol) Solubility (Predicted) Bioactivity Notes
1-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-2-yl}pyrrolidine ~2.1 (estimated) ~260 Moderate (aqueous) Kinase inhibition (hypothetical)
Piperidine analog ~2.5 ~274 Low Reduced solubility due to larger substituent
tert-Butyl 2,4-dichloro derivative ~3.8 ~342 Poor Enhanced lipophilicity; cytotoxic potential
  • LogP Trends : The target compound’s lower LogP compared to chlorinated analogs suggests better aqueous solubility, critical for oral bioavailability.
  • Bioactivity : Piperidine-containing analogs (e.g., from ) are documented in patents for kinase inhibition, but their bulkier structure may limit tissue penetration .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.